Cas no 102996-37-2 (1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
• CAS No: 102996-37-2
• MF: C₁₀H₅BrClN₃
• MW: 282.523799657822
• CID: 94850
• PubChem ID: 13537976
• Update Time: 2025-04-18

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
• 1-(4-bromophenyl)-5-chloropyrazole-4-carbonitrile
• SCHEMBL10854512
• FT-0764177
• DTXSID60543226
• AKOS015899759
• A1838
• 102996-37-2

• Inchi： 1S/C10H5BrClN3/c11-8-1-3-9(4-2-8)15-10(12)7(5-13)6-14-15/h1-4,6H
• InChI Key： VUCAYZBSNOAXSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=C(C#N)C=N1)Cl

Computed Properties

• Exact Mass: 280.93565
• Monoisotopic Mass: 280.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.65
• PSA: 41.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles